Journal Name:Nanoscale
Journal ISSN:2040-3364
IF:6.7
Journal Website:http://pubs.rsc.org/en/journals/journalissues/nr
Year of Origin:2009
Publisher:Royal Society of Chemistry (RSC)
Number of Articles Per Year:2439
Publishing Cycle:Monthly
OA or Not:Not
Encapsulating MoS2-nanoflowers conjugated with chitosan oligosaccharide into electrospun nanofibrous scaffolds for photothermal inactivation of bacteria
Nanoscale ( IF 6.7 ) Pub Date: 2022-05-13 , DOI: 10.1007/s40097-022-00494-1
The bacterial inactivation using near-infrared (NIR) light irradiation with spatiotemporal control is advantageous to deal with the emerging microbial infection and the drug resistance in the environment and health-care facilities. Here, nanoflower-like MoS2 prepared by electrolysis synthesis was functionalized with α-lipoic acid and chitosan oligosaccharide (MoS2-LA-COS) resulting in a highly biocompatible, well dispersive, and NIR photo-responsive composite. The produced nanocomposite of MoS2-LA-COS retained the nanoflower-like morphological feature, of which the hexagonal structure (2H phase) was similar with that of MoS2 according to the X-ray diffraction measurement. Moreover, the produced MoS2-LA-COS was efficiently loaded into the electrospun nanofiber membranes (ENFs) endowing the fibrous scaffold with outstanding photothermal performance. The antibacterial studies indicated a superior bactericidal effect of the formed membranes under NIR irradiation towards the inactivation of model G− Staphylococcus aureus and G+ Escherichia coli strains, which was originated from the uniform distribution of MoS2-LA-COS on the fibrous scaffold. The produced MoS2-LA-COS nanofibrous membranes of good water vapor transmission rate and improved photothermal performance possess enormous potential for the development as well as the disposal of personal protective equipment such as medical masks.Graphical abstract
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Metal nanoparticles in cancer: from synthesis and metabolism to cellular interactions
Nanoscale ( IF 6.7 ) Pub Date: 2022-06-15 , DOI: 10.1007/s40097-022-00504-2
Nanotechnology has encouraged new and amended materials (metal nanoparticles) for therapeutic applications with specific prominence in healthcare. Metal nanoparticles (NPs) are versatile nanoscale entities, widely used to diagnose and treat cancer. Evidence suggested that metal NPs can modulate the expression of various intracellular and extra-cellular signaling molecules in the tumor microenvironment. Metal nanoparticles possess anti-cancer activities via apoptosis and cell cycle arrest. In addition, metal NPs inhibit tumor angiogenesis, metastasis and inflammation to stop cancer proliferation. Synergistic applications of metal NPs with existing anti-cancer agents showed improvement in their bioactivity and bioavailability. This review explores the synthetic approaches, pharmacokinetics, and the cellular and molecular interactions of metal NPs in cancer.Graphical abstract
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Nanoclays-containing bio-based packaging materials: properties, applications, safety, and regulatory issues
Nanoscale ( IF 6.7 ) Pub Date: 2023-02-02 , DOI: 10.1007/s40097-023-00525-5
Food packaging is an important concept for consumer satisfaction and the increased shelf life of food products. The introduction of novel food packaging materials has become an emerging trend in recent years, which could be mainly due to environmental pollution caused by plastic packaging and to reduce food waste. Recently, numerous studies have been carried out on nanoclays or nanolayered silicate to be used in packaging material development as reinforcing filler composites. Different types of nanoclays have been used as food packaging materials, while montmorillonite (MMT), halloysite, bentonite (BT), Cloisite, and organically modified nanoclays have become of great interest. The incorporation of nanoclays into the packaging matrix improves the mechanical and barrier properties and at the same time prolongs the biodegradation of the packaging material. The purpose of this article is to examine the development of nanoclay-based food packaging materials. The review article highlights the current state of research on bio-based polymers with nanoclay for food packaging. In addition, the report analyses the mechanical, barrier, and antibacterial characteristics of nanoclay-based food packaging materials. Finally, it discusses the migration of nanoclays, toxicity levels, and the legislation associated with the application of nanoclays.Graphical abstract
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Hydrothermally synthesized ZnO-reduced graphene oxide nanocomposite for enhanced anticorrosion performance of waterborne epoxy coating
Nanoscale ( IF 6.7 ) Pub Date: 2022-01-28 , DOI: 10.1007/s40097-022-00470-9
Graphene and its derivatives can play a barrier strengthening role in waterborne epoxy resin (WEP) coatings. The main challenge for WEP coatings is not to maintain long-period corrosion resistance in the corrosive environments. Herein, this study reports a new strategy for providing mild steel with enhanced long-period corrosion resistance performance. Three of zinc oxide-reduced graphene oxide (ZnO-RGO) sheet hybrids were fabricated using the hydrothermal method, in the process of fabrication, varying the mass ratio between ZnO and GO as 1:3, 1:1, and 4:1, noted as Z3R, ZR, and 4ZR. The sheets can be stably dispersed into waterborne epoxy (WEP) coatings at a low weight fraction of 2%. The electrochemical impedance spectroscopy (EIS) test and salt spray test revealed that the anticorrosion performance was significantly improved by the addition of 4ZR into WEP coating. The anticorrosion mechanisms of the composite WEP coating were attributed to synergistic effect of chelating zinc oxide and the physical barrier protection of reduced graphene oxide.Graphical abstractIncorporation of hydrothermally synthesized ZnO-RGO nanocomposites into waterborne epoxy coating significantly enhanced the corrosion resistance of the coatings for metal protection.
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Exploring nano-enabled CRISPR-Cas-powered strategies for efficient diagnostics and treatment of infectious diseases
Nanoscale ( IF 6.7 ) Pub Date: 2022-02-14 , DOI: 10.1007/s40097-022-00472-7
Biomedical researchers have subsequently been inspired the development of new approaches for precisely changing an organism’s genomic DNA in order to investigate customized diagnostics and therapeutics utilizing genetic engineering techniques. Clustered Regulatory Interspaced Short Palindromic Repeats (CRISPR) is one such technique that has emerged as a safe, targeted, and effective pharmaceutical treatment against a wide range of disease-causing organisms, including bacteria, fungi, parasites, and viruses, as well as genetic abnormalities. The recent discovery of very flexible engineered nucleic acid binding proteins has changed the scientific area of genome editing in a revolutionary way. Since current genetic engineering technique relies on viral vectors, issues about immunogenicity, insertional oncogenesis, retention, and targeted delivery remain unanswered. The use of nanotechnology has the potential to improve the safety and efficacy of CRISPR/Cas9 component distribution by employing tailored polymeric nanoparticles. The combination of two (CRISPR/Cas9 and nanotechnology) offers the potential to open new therapeutic paths. Considering the benefits, demand, and constraints, the goal of this research is to acquire more about the biology of CRISPR technology, as well as aspects of selective and effective diagnostics and therapies for infectious illnesses and other metabolic disorders. This review advocated combining nanomedicine (nanomedicine) with a CRISPR/Cas enabled sensing system to perform early-stage diagnostics and selective therapy of specific infectious disorders. Such a Nano-CRISPR-powered nanomedicine and sensing system would allow for successful infectious illness control, even on a personal level. This comprehensive study also discusses the current obstacles and potential of the predicted technology.Graphical abstract
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Electrochemical sensing platform based on ZrO2/BiVO4 nanocomposite for gastro-prokinetic drug in human blood serum
Nanoscale ( IF 6.7 ) Pub Date: 2022-02-28 , DOI: 10.1007/s40097-022-00473-6
The enduring period has witnessed various advancements for diverse highlights, such as, speed, selectivity, and decreased expense of electrochemical sensors, especially in the field of pharmaceutical research. Novel materials such as mixed oxide-based nanocomposites always fascinate researchers for their extraordinary properties. Here, based on the use of nanocomposite consisting of ZrO2 and BiVO4 (ZBV) nanoparticles, an electrochemical sensor has been created. The nanocomposite modified glassy carbon electrode (GCE) was used for voltammetric detection of a gastro-prokinetic agent Itopride (ITP). The nanocomposite was characterized for its morphological, structural, and compositional features via XRD, FESEM, EDAX, HRTEM, FTIR and XPS techniques. ZBV/GCE strongly promoted the oxidation current of ITP, as indicated in cyclic and square wave voltammograms. The electrocatalytic process was governed by an adsorption-controlled phenomenon involving one electron and one proton during an oxidation reaction. The oxidation current, best operated at working voltage 0.93 V (vs. Ag/AgCl), increased linearly in the concentration range of 100–1400 nM. The modified GCE exhibited a low detection limit (39.35 nM), good reproducibility (1.81% RSD) and selectivity in presence of other interferents. The application of the developed sensor was scrutinized in pharmaceutical formulation and the biological sample (human blood serum) with satisfactory recoveries.Graphical abstract
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Synthesis of CuS/NiS heterostructural photocatalyst and its performance in the degradation of metronidazole and diclofenac drugs: optimization of operating conditions
Nanoscale ( IF 6.7 ) Pub Date: 2023-02-22 , DOI: 10.1007/s40097-022-00520-2
In this research, nanoparticles of copper sulfide (CuS), nickel sulfide (NiS), and CuS/NiS were synthesized and characterized by XRD, DRS, BET, EDS, FE–SEM, FT-IR, BET/BJH, and PZC. The photocatalytic efficiency of the synthesized nanoparticles on the degradation of diclofenac and metronidazole was measured and compared via UV–Vis spectroscopy. In addition, the effective parameters on the degradation process including pH, diclofenac and metronidazole concentrations (mg/L), CuS/NiS photocatalyst mass (g), and irradiation time (min) were investigated using the response surface methodology (RSM) with Box–Behnken design (BBD). Based on the results, diclofenac had a higher removal efficiency than metronidazole. Under optimal conditions with 0.2 g of CuS/NiS photocatalyst, with concentrations of 131.115 mg/L of diclofenac and 150 mg/L of metronidazole at pH 10 for 120 min, they had efficiencies of 68.45% and 23.31%, respectively.
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Synthesis and characterization of cellulose, β-cyclodextrin, silk fibroin-based hydrogel containing copper-doped cobalt ferrite nanospheres and exploration of its biocompatibility
Nanoscale ( IF 6.7 ) Pub Date: 2022-03-01 , DOI: 10.1007/s40097-022-00481-6
A novel multifunctional biocomposite scaffold based on cellulose (Cel) and β-cyclodextrin (β.CD) biopolymers modified with extracted silk fibroin (SF) as well as magnetic copper-doped cobalt ferrite (CuCoFe2O4) nanospheres has been developed. The hybrid scaffold was characterized by FE–SEM, TGA, FT–IR, and EDS techniques to demonstrate the core–shell morphology, thermal stability of the main structure, the chemical bonds as well as the good connections in the composite structure, and the good distribution of the particles in the formed structure, respectively. The Cel-β.CD/SF/CuCoFe2O4 biocomposite shows a cell viability above 84% in addition to 80% after three and seven days, respectively, and low hemolytic effect (below 3%), which confirms a high hemocompatibility of this hydrogel. Further, the antibacterial property of the biocomposite was identified from superficial P. aeruginosa biofilm formation prevention. Thus, developed biocompatible hydrogel shows suitable characteristics for a variety of biomedical applications.Graphical abstract
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Gelatin/cellulose nanofiber-based functional films added with mushroom-mediated sulfur nanoparticles for active packaging applications
Nanoscale ( IF 6.7 ) Pub Date: 2022-02-28 , DOI: 10.1007/s40097-022-00484-3
Enoki mushroom-mediated sulfur nanoparticles (SNP) were developed using a facile acid hydrolysis process. Enoki mushroom extract was applied as a natural stabilizing agent for SNPs. The capped SNPs showed good dispersion and stability in an aqueous solution. Enoki mushroom extract-capped SNPs were ~ 20 nm in size and approximately spherical. The XPS and FTIR analysis confirmed that mushroom extract successfully capped SNPs. The SNPs were used to fabricate the gelatin/cellulose nanofiber (CNF)-based binary functional film. The mixing of SNPs pointedly enhanced the mechanical and UV-protective properties of the film. However, the inclusion of SNPs did not meaningfully change the film's other physical properties. The SNP-added nanocomposite film displayed strong antibacterial action toward foodborne pathogenic bacteria. The gelatin/CNF-based functional films are expected to be used in active packaging applications.Graphical abstract
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HfO2-based nanostructured thin-films (i.e., low-e coatings) with robust optical performance and energy efficiency
Nanoscale ( IF 6.7 ) Pub Date: 2022-03-12 , DOI: 10.1007/s40097-022-00485-2
This study investigates the electronic, optical, and thermo electronic properties executed by First Principles and experimental examination on undoped HfO2 and Copper (Cu) based transition metal oxides (HfO2) nanostructured thin films. Thermoelectric properties of undoped HfO2 by semi-classical Boltzmann transport theory were carried out using the BotlzTraP code. Copper (Cu) based transition metal oxides (HfO2) nanostructured thin films have been designed on properly cleaned micro slides of CORNING glass substrate with dimensions of 70 × 50 mm and thickness 0.96–1.06 mm using electron beam evaporation. During deposition, the substrate temperature has been varied from 30 to 150 ℃ maintaining the overall thickness at ~ 25 nm through crystal quartz monitor. Surface morphology, optical properties, including optical parameters, have been measured precisely with high resolution. Atomic Force Microscopy (AFM) has been employed for films morphology, grain sizes, and roughness. Using Gwyddion software, for all the samples at 30 ℃ (namely AZ-I), 100 ℃ (AZ-II), and 150 ℃ (AZ-III) substrate temperature, the root mean square (RMS) roughness calculated as 2.56 nm, 5.04 nm, and 4.32 nm, respectively. Whereas, the grain size was verified as 17.42 nm, 21.49 nm, and 24.87 nm respectively along with other surface parameters proved that the film’s surface density and crystallinity were improved by increasing substrate temperature. Optical properties transmittance and reflectance were measured Dual beam Perkin-Elmer spectrophotometer-950 ranging from 250 to 2500 nm (UV–VIS-NIR). The overall changes in transmittance showed the maximum value (above 70%) in the visible region whereas minimum (below 10%) for NIR and IR regions of the light spectrum for all the samples AZ-I, AZ-II, and AZ-III. Other concerned optical constants like refractive indices, molar reflectivity, and extinction coefficients were also calculated. Their variations and performances have been proved that the deposited D/M/D nanostructured films were favorable as optically active films and energy efficient windows. The simulations and experimental results show association in electronic and optical parameters.Graphical abstractCreated with “BioRender.com”, as a premium member.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 CHEMISTRY, MULTIDISCIPLINARY 化学综合2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.00 137 Science Citation Index Science Citation Index Expanded Not
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